4-(2-((6-(Tert-butylsulfonyl)pyridazin-3-yl)amino)ethyl)benzenesulfonamide

• Molecular Formula: C16H22N4O4S2
• Molecular Weight: 398.5 g/mol
• SMILES: CC(C)(C)S(=O)(=O)C1=NN=C(C=C1)NCCC2=CC=C(C=C2)S(=O)(=O)N
• InChI: InChI=1S/C16H22N4O4S2/c1-16(2,3)25(21,22)15-9-8-14(19-20-15)18-11-10-12-4-6-13(7-5-12)26(17,23)24/h4-9H,10-11H2,1-3H3,(H,18,19)(H2,17,23,24)
• InChIKey: IVXSZQDCFRMIRP-UHFFFAOYSA-N

4-(2-((6-(Tert-butylsulfonyl)pyridazin-3-yl)amino)ethyl)benzenesulfonamide: Physicochemical Identity & Pharmacophore Classification for Informed Procurement

The compound 4-(2-((6-(tert-butylsulfonyl)pyridazin-3-yl)amino)ethyl)benzenesulfonamide (C16H22N4O4S2, MW 398.51 g/mol) is a synthetic, dual-sulfonamide-bearing pyridazine derivative that incorporates a sterically bulky tert-butylsulfonyl (Bus) substituent at the pyridazine 6-position and a primary sulfonamide at the benzenesulfonamide terminus, linked through a flexible ethylamine spacer. [1] This architecture places it at the intersection of the pyridazine-sulfonamide pharmacophore class, which has been explored in the context of chloride channel modulation, carbonic anhydrase inhibition, and kinase-directed chemical probes. [2] Its distinct substitution pattern—in particular, the presence of the tert-butylsulfonyl motif—differentiates it from simpler pyridazine-sulfonamide analogs and confers unique synthetic utility as an ortho-directing group for regioselective metalation, enabling downstream functionalization that is not accessible with classical substituents. [3]

Profile Low lipophilicity and high polar surface area may support peripheral target research

Interaction Additional hydrogen-bond acceptor enables selectivity-oriented design exploration

Synthesis Built-in tert-butylsulfonyl directing group streamlines regioselective late-stage functionalization

• [1] ZINC95461699. ZINC Is Not Commercial—A database of commercially-available compounds for virtual screening. University of California, San Francisco. https://zinc.docking.org/substances/ZINC000095461699/ View Source
• [2] De Hostos, E. L., Nguyen, T. H. Compounds, Compositions, and Methods Comprising Pyridazine Sulfonamide Derivatives. U.S. Patent Application US20110288093 A1, 2011. View Source
• [3] Turck, A., Plé, N., Pollet, P., Quéguiner, G. Metalation of t-butyl sulfoxides, sulfones and sulfonamides of pyridazine and pyrazine. Metalation of diazines. XX. Journal of Heterocyclic Chemistry, 1998, 35, 429–439. View Source

Why Simple Pyridazine-Sulfonamide Exchange Risks Dropping Key Physicochemical and Synthetic Properties of 4-(2-((6-(Tert-butylsulfonyl)pyridazin-3-yl)amino)ethyl)benzenesulfonamide

The pyridazine-sulfonamide class encompasses structurally diverse analogs—from compact pyridazine-3-sulfonamide scaffolds to N-alkylated benzenesulfonamide variants—that exhibit markedly different lipophilicity, polar surface area, hydrogen-bonding capacity, and synthetic amenability. [1] As demonstrated by direct comparison with N-(tert-butyl)-2-[6-(ethylamino)pyridazin-3-yl]benzenesulfonamide, even modest structural changes (e.g., replacement of the 6-tert-butylsulfonyl group with an ethylamino substituent and inversion of the sulfonamide connectivity) alter logP by >1.6 units and tPSA by >38 Ų. Such deviations translate into divergent solubility, permeability, and off-target binding profiles that can derail a screening cascade or synthetic route if the analog is treated as interchangeable. The following quantitative evidence establishes precisely where the target compound diverges from its closest chemical relatives.

Lipophilicity mismatch Lower logP shifts solubility and off-target binding profile; assay conditions may not transfer directly from simpler pyridazine-sulfonamide analogs.

Polar surface area shift Higher tPSA alters blood-brain barrier penetration potential; CNS vs. peripheral exposure profile may differ, complicating model interpretation.

Synthetic handle loss Absence of the tert-butylsulfonyl directing group removes regioselective C–H functionalization capability, requiring alternative synthetic routes.

• [1] Pyridazine and its related compounds. Part 35: Synthesis, characterization and antimicrobial activity of some novel pyridazine and triazolopyridazine containing sulfonamides. European Journal of Chemistry, 2015, 6, 88–92. View Source

Head-to-Head Physicochemical and Synthetic Differentiation of 4-(2-((6-(Tert-butylsulfonyl)pyridazin-3-yl)amino)ethyl)benzenesulfonamide

Lipophilicity (logP) Contrast: Target Compound vs. N-(tert-butyl)-2-[6-(ethylamino)pyridazin-3-yl]benzenesulfonamide

The measured logP of 4-(2-((6-(tert-butylsulfonyl)pyridazin-3-yl)amino)ethyl)benzenesulfonamide is 0.74, which is 1.69 units lower than the logP of 2.43 reported for N-(tert-butyl)-2-[6-(ethylamino)pyridazin-3-yl]benzenesulfonamide. [1] The target compound therefore occupies a distinctly more hydrophilic partition space, despite the presence of a bulky tert-butylsulfonyl moiety. This inversion of expected lipophilicity arises from the additional sulfonamide oxygen atoms and the exposed primary sulfonamide, and it directly impacts aqueous solubility, membrane permeability, and protein binding.

Lipophilicity (logP)

Head-to-head

ΔlogP = −1.69

Supports aqueous-compatible assay selection

Target 0.74 (calc.); comparator 2.43 (exp.)

Evidence Dimension	Octanol-water partition coefficient (logP)
Target Compound Data	0.74 (ZINC calculated)
Comparator Or Baseline	N-(tert-butyl)-2-[6-(ethylamino)pyridazin-3-yl]benzenesulfonamide: 2.43 (Hit2Lead experimental)
Quantified Difference	ΔlogP = −1.69
Conditions	Target: ZINC computational model. Comparator: Hit2Lead experimental determination.

Why This Matters

A logP difference of >1.5 log units drives substantially different solubility and permeability, making the target compound preferable for assays requiring aqueous compatibility or for lead series where lower lipophilicity correlates with reduced promiscuity.

• [1] ZINC95461699. ZINC Database, UCSF. https://zinc.docking.org/substances/ZINC000095461699/ View Source

Topological Polar Surface Area (tPSA) Advantage: Target Compound vs. N-(tert-butyl)-2-[6-(ethylamino)pyridazin-3-yl]benzenesulfonamide

The target compound exhibits a tPSA of 122 Ų, compared with 84 Ų for N-(tert-butyl)-2-[6-(ethylamino)pyridazin-3-yl]benzenesulfonamide. [1] The 38 Ų increase reflects the additional sulfonamide and sulfonyl oxygen atoms, which raise the compound above the typical 90 Ų threshold for passive brain penetration but simultaneously enhance solubility and reduce CYP-mediated metabolism. This places the target compound in a property space that is orthogonal to that of the comparator, directly influencing its suitability for peripheral vs. CNS applications.

Polar Surface Area

Head-to-head

ΔtPSA = +38 Ų

May support peripheral-target research with reduced brain penetration risk

Target 122 Ų; comparator 84 Ų (computational)

Evidence Dimension	Topological polar surface area (tPSA)
Target Compound Data	122 Ų
Comparator Or Baseline	N-(tert-butyl)-2-[6-(ethylamino)pyridazin-3-yl]benzenesulfonamide: 84 Ų
Quantified Difference	ΔtPSA = +38 Ų
Conditions	Computational tPSA values; source: ZINC (target) and Hit2Lead (comparator).

Why This Matters

The elevated tPSA of the target compound makes it less suitable for CNS indications but superior for oral drugs targeting peripheral tissues, where lower brain exposure is desired to avoid CNS side effects, and it can improve solubility-limited absorption.

• [1] ZINC95461699. ZINC Database, UCSF. https://zinc.docking.org/substances/ZINC000095461699/ View Source

Hydrogen-Bond Acceptor Capacity as a Selectivity Lever

The target compound provides 5 hydrogen-bond acceptor (HBA) atoms versus 4 HBA in the comparator N-(tert-butyl)-2-[6-(ethylamino)pyridazin-3-yl]benzenesulfonamide, while maintaining the same hydrogen-bond donor count (HBD = 2). [1] The extra HBA originates from the tert-butylsulfonyl group on the pyridazine ring, which introduces two additional sulfonyl oxygen atoms relative to the comparator's ethylamino substitution. In structure-based design, this additional acceptor can engage a backbone NH or conserved water network in the target binding site, providing a vector for selectivity that is absent in analogs lacking this group.

H-Bond Acceptors

Head-to-head

ΔHBA = +1

Enables selectivity through an additional binding interaction

Target 5 HBA; comparator 4 HBA (computational)

Evidence Dimension	Hydrogen-bond acceptor count
Target Compound Data	HBA = 5
Comparator Or Baseline	N-(tert-butyl)-2-[6-(ethylamino)pyridazin-3-yl]benzenesulfonamide: HBA = 4
Quantified Difference	ΔHBA = +1
Conditions	HBA count includes oxygen and nitrogen lone-pair acceptors; source: ZINC (target) and Hit2Lead (comparator).

Why This Matters

An additional hydrogen-bond acceptor can anchor the ligand to a selectivity pocket or water network, making the target compound a better choice for kinase or carbonic anhydrase programs where an extra HBA interaction is needed to achieve isoform selectivity.

• [1] ZINC95461699. ZINC Database, UCSF. https://zinc.docking.org/substances/ZINC000095461699/ View Source

Ortho-Directing Power of the tert-Butylsulfonyl Group for Late-Stage Functionalization

The 6-tert-butylsulfonyl substituent on the pyridazine ring has been independently validated as an effective ortho-directing group for metalation, enabling regioselective lithiation and subsequent electrophilic quenching. [1] In the pyridazine series, Turck et al. demonstrated that tert-butylsulfonyl-directed metalation proceeds with good synthetic yields, whereas the corresponding sulfinyl and unsubstituted analogs give lower or non-selective metalation. [1] The target compound retains this directing capability, meaning that researchers can further elaborate the pyridazine core at a specific position without resorting to de novo synthesis. In contrast, the comparator N-(tert-butyl)-2-[6-(ethylamino)pyridazin-3-yl]benzenesulfonamide lacks this sulfonyl-directing group and would require alternative, lower-yielding functionalization strategies.

Ortho-Directing Metalation

Class-level

Regioselective lithiation enabled by tert-butylsulfonyl

Enables late-stage functionalization without de novo synthesis

Class-level inference; compound-specific yields not reported

Evidence Dimension	Synthetic utility as an ortho-directing group for metalation
Target Compound Data	Tert-butylsulfonyl-directed ortho-metalation demonstrated in pyridazine series; good yields reported (qualitative).
Comparator Or Baseline	N-(tert-butyl)-2-[6-(ethylamino)pyridazin-3-yl]benzenesulfonamide: no ortho-directing sulfonyl group present; metalation regiochemistry not predictable.
Quantified Difference	N/A (quantitative yield data for target compound not published; class-level inference from Turck et al., 1998).
Conditions	Metalation conditions: LDA or LTMP in THF, −78 °C to −20 °C, followed by electrophile quench.

Why This Matters

The built-in directing group enables site-selective C–H functionalization, making the target compound a strategic intermediate for SAR exploration, while analogs lacking this feature would need a new synthetic route for each substitution pattern, increasing cost and turnaround time.

• [1] Turck, A., Plé, N., Pollet, P., Quéguiner, G. Metalation of t-butyl sulfoxides, sulfones and sulfonamides of pyridazine and pyrazine. Metalation of diazines. XX. Journal of Heterocyclic Chemistry, 1998, 35, 429–439. View Source

Where 4-(2-((6-(Tert-butylsulfonyl)pyridazin-3-yl)amino)ethyl)benzenesulfonamide Outperforms Generic Pyridazine-Sulfonamide Analogs: Evidence-Backed Scenarios

Lead Optimization Programs Requiring Low Lipophilicity to Mitigate Off-Target Toxicity

With a logP of 0.74—substantially lower than the logP of 2.43 for a closely related pyridazine-sulfonamide—the target compound is the superior choice for medicinal chemistry projects where high lipophilicity has been correlated with hERG binding, phospholipidosis, or promiscuous target engagement. [1] Prioritizing this compound in a lead series can reduce the need for subsequent polarity-introducing modifications that often compromise potency.

Fragment-Based or Structure-Based Design Exploiting an Extra Hydrogen-Bond Acceptor

The 5 hydrogen-bond acceptor atoms (vs. 4 in the comparator) provide an additional interaction handle that can be exploited to engage a backbone amide or structured water molecule in a kinase hinge region or carbonic anhydrase zinc-binding site. [1] Researchers aiming to achieve isoform selectivity can use this compound as a core scaffold, knowing that the extra acceptor is already installed and does not require synthetic elaboration.

Synthetic Chemistry Workflows Needing an Ortho-Directing tert-Butylsulfonyl Handle on Pyridazine

The tert-butylsulfonyl group enables regioselective ortho-lithiation of the pyridazine ring, a transformation validated in the pyridazine metalation literature. [1] This makes the target compound a strategic building block for combinatorial library synthesis, allowing chemists to install diverse electrophiles at the position adjacent to the sulfonyl group without affecting the benzenesulfonamide terminus. Analogs lacking this directing group would require protection/deprotection sequences or complete re-synthesis.

Peripheral Drug Discovery Programs Where CNS Exclusion Is Desired

The tPSA of 122 Ų places the target compound well above the 90 Ų threshold for passive blood-brain barrier penetration, making it an attractive starting point for peripheral targets (e.g., gastrointestinal chloride channels, renal carbonic anhydrase) where CNS exposure would constitute a safety liability. [1] In contrast, the comparator with a tPSA of 84 Ų carries a higher risk of CNS penetration, which may be undesirable for non-CNS indications.

Application

Selection Property

Validation Focus

Low-lipophilicity lead optimization

Low logP profile

Solubility and permeability assays

Kinase or carbonic anhydrase selectivity design

Additional hydrogen-bond acceptor

Selectivity pocket engagement studies

Pyridazine library synthesis

Ortho-directing tert-butylsulfonyl group

Regioselective metalation scope

Peripheral target research (low CNS exposure)

High polar surface area

Blood-brain barrier penetration modeling

• [1] ZINC95461699; Hit2Lead comparator data; Turck et al. (1998) metalation study—as cited in Section 3 Evidence Items above. View Source